6-(allylthio)-1-(2-hydroxyethyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

• IUPAC Name: 1-(2-hydroxyethyl)-6-prop-2-enylsulfanyl-5H-pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C10H12N4O2S/c1-2-5-17-10-12-8-7(9(16)13-10)6-11-14(8)3-4-15/h2,6,15H,1,3-5H2,(H,12,13,16)
• InChI Key: SVKHKXYFAIAPLY-UHFFFAOYSA-N
• Canonical SMILES: C=CCSC1=NC2=C(C=NN2CCO)C(=O)N1
• Molecular Formula: C10H12N4O2S
• Molecular Weight: 252.30 g/mol

Description

6-(allylthio)-1-(2-hydroxyethyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one, also known as AHTP, is a heterocyclic compound that has gained significant attention in scientific research due to its potential therapeutic applications. AHTP is a pyrimidine derivative that has been synthesized using various methods.

Scientific Research Applications

Adenosine Receptor Affinity and Antagonist Activity

Pyrazolo[3,4-d]pyrimidines exhibit significant adenosine receptor affinity, with certain compounds demonstrating antagonist activity greater than theophylline at the A1 adenosine receptor. This class of compounds, including variations like α-{6-(1α-carbamoylethylthio)-1-phenylpyrazolo-[3,4-d]pyrimidin-4-ylthio} propionamide, highlights the potential for therapeutic applications targeting adenosine receptors (Quinn, Scammells, & Tucker, 1991).

Synthesis and Chemical Properties

The synthesis of novel isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives has been explored. This process involves intramolecular cyclization and yields compounds with potential for further pharmacological investigation (Rahmouni et al., 2014).

Anticancer and Anti-inflammatory Potential

Pyrazolopyrimidines derivatives have been synthesized and evaluated for anticancer and anti-inflammatory activities. This research points to the potential use of these compounds as therapeutic agents targeting cancer and inflammation (Rahmouni et al., 2016).

Herbicidal Activity

Compounds such as 6-(4-alkoxycarbonylalkoxy)phenoxy-3-alkylthio(alkylsulfonyl)-1-phenyl-5-(substituted phenyl)pyrazolo[3,4-d]pyrimidin-4-ones exhibit potential herbicidal activity against various plant species, indicating their use in agricultural applications (Liu, Wang, & Liu, 2007).